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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from available scientific literature and chemical
databases. A comprehensive Safety Data Sheet (SDS) for cis-2-Bromocyclohexanol is not
readily available in the public domain. Therefore, the following information is provided as a
guide and should be supplemented with professional judgment and a thorough risk assessment
before handling this chemical. The safety precautions outlined are based on the known
properties of the compound and data for analogous chemical structures.

Chemical and Physical Properties

cis-2-Bromocyclohexanol is a halogenated cyclic alcohol. Its properties are crucial for
understanding its behavior and potential hazards in a laboratory setting.
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Property Value Reference
Molecular Formula C6H11BroO [1]
Molecular Weight 179.05 g/mol [1]
CAS Number 16536-57-5 [1]
Not explicitly stated, likely a
Appearance o ) ]
liquid or low-melting solid
Boiling Point 225.5 °C at 760 mmHg [2]
Flash Point 90.2 °C [2]
Density 1.519 g/cm3 [2]
(1S,2R)-2-bromocyclohexan-1-
Synonyms ol, Cyclohexanol, 2-bromo-, [1]

cis-

Hazard Identification and GHS Classification

Due to the absence of a specific Safety Data Sheet, a definitive GHS classification for cis-2-
Bromocyclohexanol is not available. However, based on its chemical structure (a brominated
alcohol), it can be inferred that the substance may possess the following hazards.

Potential Hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): Halogenated organic compounds can exhibit
toxicity. Assume the compound is harmful if swallowed, in contact with skin, or if inhaled.

o Skin Corrosion/Irritation: Brominated compounds can be irritating to the skin and mucous
membranes.

e Serious Eye Damage/Eye Irritation: As with many organic chemicals, contact with the eyes is
likely to cause irritation.

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Inferred GHS Classification (Precautionary):
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e Pictograms:

o Health Hazard

o Irritant

 Signal Word: Warning

» Hazard Statements (Anticipated):

o H302: Harmful if swallowed.

o H312: Harmful in contact with skin.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

o Precautionary Statements (Recommended):

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

First-Aid Measures
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In the event of exposure to cis-2-Bromocyclohexanol, the following first-aid measures are
recommended:

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. Seek medical attention if skin irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

o Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of
hydrogen bromide and carbon oxides.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective clothing.

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing vapors,
mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

Handling and Storage

e Precautions for Safe Handling: Handle in a well-ventilated area, preferably in a chemical
fume hood. Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.

o Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-
ventilated place. Keep away from incompatible materials such as strong oxidizing agents
and strong bases.

Exposure Controls and Personal Protection

e Engineering Controls: Use of a chemical fume hood is strongly recommended to minimize
exposure.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If the fume hood is not available or if there is a risk of inhalation,
use a respirator with an appropriate organic vapor cartridge.

Stability and Reactivity

o Reactivity: cis-2-Bromocyclohexanol is generally stable under normal conditions. Unlike its
trans isomer, it is less reactive or inert towards epoxide formation when treated with a base
due to conformational constraints.[3]

o Chemical Stability: Stable under recommended storage conditions.

» Possibility of Hazardous Reactions: No hazardous reactions are expected under normal
handling and storage conditions.

» Conditions to Avoid: Incompatible materials, heat, and flames.
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e Incompatible Materials: Strong oxidizing agents, strong bases.

e Hazardous Decomposition Products: Hydrogen bromide, carbon oxides.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of cis-2-
Bromocyclohexanol are not provided in the search results. Researchers should consult
relevant synthetic organic chemistry literature for detailed experimental procedures. When
conducting any experiment, a thorough risk assessment should be performed, and the safety
precautions outlined in this guide should be strictly followed.

Visualizations

Caption: General laboratory workflow for safely handling cis-2-Bromocyclohexanol.

Caption: Logical flow from chemical properties to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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